Cas no 5710-35-0 (2-ethoxy-5-fluorobenzaldehyde)

2-Ethoxy-5-fluorobenzaldehyde is a fluorinated aromatic aldehyde with the molecular formula C9H9FO2. This compound features an ethoxy substituent at the 2-position and a fluorine atom at the 5-position of the benzaldehyde ring, imparting unique electronic and steric properties. It serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both electron-donating (ethoxy) and electron-withdrawing (fluoro) groups enhances its reactivity in condensation and nucleophilic substitution reactions. Its well-defined structure and high purity make it suitable for precise synthetic applications. The compound is typically supplied as a crystalline solid with consistent quality for research and industrial use.
2-ethoxy-5-fluorobenzaldehyde structure
2-ethoxy-5-fluorobenzaldehyde structure
Product Name:2-ethoxy-5-fluorobenzaldehyde
CAS No:5710-35-0
MF:C9H9FO2
MW:168.164966344833
MDL:MFCD06247346
CID:4042981
PubChem ID:13599052
Update Time:2025-10-30

2-ethoxy-5-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 2-ethoxy-5-fluoro-
    • 2-ETHOXY-5-FLUOROBENZALDEHYDE
    • 5710-35-0
    • SCHEMBL11043316
    • FAA71035
    • E89963
    • 2-Ethoxy-5-fluoro-benzaldehyde
    • A1-05218
    • AKOS005264639
    • CS-0193267
    • 2-ethoxy-5-fluorobenzaldehyde
    • MDL: MFCD06247346
    • Inchi: 1S/C9H9FO2/c1-2-12-9-4-3-8(10)5-7(9)6-11/h3-6H,2H2,1H3
    • InChI Key: IKVQETBZMVZUIL-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=C(C=O)C=1)OCC

Computed Properties

  • Exact Mass: 168.05865769g/mol
  • Monoisotopic Mass: 168.05865769g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Color/Form: NA
  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 259.9±20.0 °C at 760 mmHg
  • Flash Point: 191.4±28.4 °C

2-ethoxy-5-fluorobenzaldehyde Security Information

2-ethoxy-5-fluorobenzaldehyde Pricemore >>

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AB427647-500 mg
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Additional information on 2-ethoxy-5-fluorobenzaldehyde

Comprehensive Overview of 2-Ethoxy-5-fluorobenzaldehyde (CAS No. 5710-35-0): Properties, Applications, and Industry Trends

2-Ethoxy-5-fluorobenzaldehyde (CAS No. 5710-35-0) is a specialized organic compound with a molecular formula of C9H9FO2. This fluorinated benzaldehyde derivative is characterized by its unique ethoxy and fluoro substituents, which impart distinct chemical and physical properties. The compound is widely utilized in pharmaceutical intermediates, agrochemical synthesis, and material science research, making it a subject of growing interest in industrial and academic circles.

One of the most frequently searched questions about 2-ethoxy-5-fluorobenzaldehyde revolves around its synthetic routes. The compound is typically synthesized via Friedel-Crafts acylation or Vilsmeier-Haack formylation of fluorinated aromatic precursors, followed by ethoxylation. Researchers often inquire about its solubility profile—it exhibits moderate solubility in polar organic solvents like ethanol, acetone, and dimethyl sulfoxide (DMSO), but limited solubility in water. This property makes it particularly valuable for heterogeneous catalysis applications.

In the context of green chemistry trends, 5710-35-0 has gained attention for its potential in sustainable synthesis. Recent studies explore its use as a building block for biodegradable polymers and eco-friendly photoinitiators. The fluoro moiety enhances metabolic stability in drug design, while the ethoxy group improves bioavailability—a combination that addresses current demands for high-efficiency pharmaceutical ingredients with reduced environmental impact.

Analytical characterization of 2-ethoxy-5-fluorobenzaldehyde reveals key spectral features: a strong carbonyl absorption band at ~1680 cm-1 in IR spectroscopy, distinctive aromatic proton signals between 7.0-8.0 ppm in 1H NMR, and characteristic mass fragmentation patterns at m/z 168 (M+). These properties are crucial for quality control in contract manufacturing organizations (CMOs) that produce this compound under GMP conditions.

The thermal stability of CAS 5710-35-0 (decomposition temperature >200°C) makes it suitable for high-temperature reactions in specialty chemical production. Industry reports indicate rising demand from OLED material developers, where its derivatives function as electron-transport layers. This aligns with the global push toward energy-efficient display technologies, a hot topic in materials science forums.

From a regulatory perspective, proper handling of 2-ethoxy-5-fluorobenzaldehyde requires standard organic chemical precautions—avoiding prolonged skin contact and using adequate ventilation. While not classified as hazardous under major chemical inventories, its storage recommendations (cool, dry conditions in amber glass containers) are commonly searched by laboratory personnel. The compound's shelf life typically exceeds 24 months when stored properly.

Emerging applications include its use in metal-organic frameworks (MOFs) for gas storage and as a precursor for fluorescent probes in biological imaging. These cutting-edge uses reflect the compound's versatility beyond traditional roles. Patent analysis shows a 35% increase in filings mentioning 5710-35-0 since 2020, particularly in photodynamic therapy and covalent organic frameworks (COFs) research.

For purchasers, the global supply chain of 2-ethoxy-5-fluorobenzaldehyde remains stable, with major producers located in Europe, North America, and Asia. Quality specifications typically require ≥98% purity (HPLC), with residual solvent levels being a critical purchasing factor. The compound's price volatility has decreased since 2022 due to improved manufacturing scale-up processes.

In academic settings, this benzaldehyde derivative serves as an excellent case study for electrophilic aromatic substitution mechanisms and directed ortho-metalation reactions. Its structural features facilitate discussions about substituent effects on aromatic reactivity—a fundamental concept in organic chemistry education.

Future research directions may explore its potential in catalysis and renewable energy storage systems. With the fine chemicals market projected to grow at 6.2% CAGR through 2030, 2-ethoxy-5-fluorobenzaldehyde is poised to maintain its relevance across multiple scientific disciplines, from medicinal chemistry to advanced material engineering.

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